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Compound of Interest

Compound Name: AMP-PNP

Cat. No.: B156828 Get Quote

Essential Safety and Logistical Information for Researchers

Adenosine 5'-(β,γ-imido)triphosphate (AMP-PNP), a non-hydrolyzable analog of ATP, is a vital

tool in biochemical and molecular biology research.[1] Its stability allows scientists to study

ATP-dependent processes by trapping enzymes in an ATP-bound state.[2] While AMP-PNP is

not classified as a hazardous substance, proper handling and disposal are crucial to ensure

laboratory safety and experimental integrity.[3] This guide provides essential, immediate safety

and logistical information, including operational and disposal plans, to support researchers,

scientists, and drug development professionals.

Personal Protective Equipment (PPE)
When handling AMP-PNP, particularly in its powdered form, adherence to standard laboratory

safety protocols is paramount to minimize exposure. The primary physical hazard associated

with powdered AMP-PNP is the potential for combustible dust concentrations in the air.[4] The

following personal protective equipment is recommended to ensure your safety.
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PPE Category Item
Specifications and
Recommendations

Hand Protection Disposable Gloves

Nitrile gloves are

recommended for incidental

contact. While specific

breakthrough time data for

AMP-PNP is not available,

nitrile gloves offer good

general chemical resistance for

aqueous solutions.[5][6] For

prolonged handling or in case

of a spill, consider double-

gloving.[5] Always inspect

gloves for tears or punctures

before use and wash hands

thoroughly after removal.

Eye Protection Safety Glasses/Goggles

Safety glasses with side

shields are the minimum

requirement.[5] In situations

with a higher risk of splashes,

such as when preparing stock

solutions, chemical splash

goggles should be worn.[7]

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect clothing and

skin from potential

contamination.[8] Ensure the

coat is fully buttoned.

Respiratory Protection Not Generally Required Under normal handling

conditions with adequate

ventilation, respiratory

protection is not typically

necessary.[4] However, if there

is a risk of generating dust,

especially in poorly ventilated
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areas, a NIOSH-approved N95

respirator should be

considered to prevent

inhalation.[3]

Operational Plan: From Preparation to Disposal
A systematic approach to handling AMP-PNP is crucial for both safety and the integrity of your

experiments.

Preparation and Handling
Designate a Work Area: Before handling, designate a specific, clean area for working with

AMP-PNP.

Assemble Materials: Gather all necessary equipment, including your PPE, analytical

balance, spatulas, weighing paper, solvent (typically water or a buffer), and properly labeled

containers for your stock solution and waste.

Don PPE: Put on your lab coat, safety glasses, and nitrile gloves.

Weighing the Compound: When weighing the powdered form of AMP-PNP, do so in a

chemical fume hood or a ventilated balance enclosure to minimize the risk of dust inhalation.

[9] Use a clean spatula and weighing paper.

Solution Preparation: To prepare a solution, slowly add the powdered AMP-PNP to the

solvent to avoid splashing.[9] AMP-PNP is soluble in water.[10] Ensure the container is

securely capped and mix gently until the solid is fully dissolved.

Labeling: Clearly label the container with the chemical name (AMP-PNP), concentration,

solvent, date of preparation, and your initials.
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Workflow for Safe Handling of AMP-PNP
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Workflow for the safe handling of AMP-PNP from preparation to disposal.
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Storage
Proper storage is essential to maintain the stability of AMP-PNP.

Short-term storage: Aliquoted stock solutions can be stored at -20°C for up to one month.[11]

Long-term storage: For longer-term stability, it is recommended to store aliquots at -70°C or

-80°C for up to six months.[1][11] Avoid repeated freeze-thaw cycles.

Disposal Plan
Proper disposal of AMP-PNP and any contaminated materials is necessary to prevent

environmental contamination and ensure regulatory compliance.

Aqueous Waste: In many cases, aqueous solutions of AMP-PNP can be disposed of as

wastewater, provided it is in compliance with local regulations.[4] Always check with your

institution's Environmental Health and Safety (EHS) department for specific guidance.

Solid Waste: Any materials that have come into contact with AMP-PNP, such as gloves,

weighing paper, and pipette tips, should be considered chemical waste.[9]

Waste Segregation: Collect all solid waste in a designated, clearly labeled, and sealed

container.

Container Disposal: Empty containers should be thoroughly rinsed with an appropriate

solvent. The rinsate should be collected and disposed of as chemical waste. Once

decontaminated, the container can be recycled or disposed of according to your institution's

policies.[4]
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PPE Selection for Handling AMP-PNP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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